Cas no 84029-86-7 (1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)-)

• Product Name: 1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)-
• CAS No: 84029-86-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 725503
• PubChem ID: 3019602
• Update Time: 2025-04-19

1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,5-methyl-6-(1-methylethyl)-
• 5-isopropyl-4-methylphthalic anhydride
• 5-methyl-6-propan-2-yl-2-benzofuran-1,3-dione
• DTXSID70232917
• 4-ISOPROPYL-5-METHYLPHTHALIC ANHYDRIDE
• 84029-86-7
• AF4D5X2W28
• UNII-AF4D5X2W28
• NS00038384
• EINECS 281-757-6
• 1,3-Isobenzofurandione, 5-methyl-6-(1-methylethyl)-

• Inchi： 1S/C12H12O3/c1-6(2)8-5-10-9(4-7(8)3)11(13)15-12(10)14/h4-6H,1-3H3
• InChI Key： HARMCMJYOSSBBK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C)=C(C=C2C1=O)C(C)C)=O

Computed Properties

• Exact Mass: 204.078644
• Monoisotopic Mass: 204.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.209
• Boiling Point: 348.7°C at 760 mmHg
• Flash Point: 164.4°C
• Refractive Index: 1.56